Cas no 1251683-00-7 (N-(5-cyano-1,3-thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-(5-cyano-1,3-thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1251683-00-7
• MF: C₈H₅N₅OS₂
• MW: 251.288197278976
• CID: 6199156
• PubChem ID: 52417477
• Update Time: 2025-06-10

N-(5-cyano-1,3-thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyano-1,3-thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-(5-cyanothiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• 1251683-00-7
• N-(5-cyano-1,3-thiazol-2-yl)-4-methylthiadiazole-5-carboxamide
• F6096-0199
• AKOS024531947

• Inchi： 1S/C8H5N5OS2/c1-4-6(16-13-12-4)7(14)11-8-10-3-5(2-9)15-8/h3H,1H3,(H,10,11,14)
• InChI Key： CCYIHGXDNWAMMB-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=NC=C(C#N)S2)=O)=C(C)N=N1

Computed Properties

• Exact Mass: 250.99355215g/mol
• Monoisotopic Mass: 250.99355215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(5-cyano-1,3-thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

Professional Introduction to N-(5-cyano-1,3-thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1251683-00-7)

N-(5-cyano-1,3-thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide, identified by its CAS number 1251683-00-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiadiazole family, a heterocyclic structure known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular framework of N-(5-cyano-1,3-thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide incorporates multiple pharmacophoric elements that contribute to its unique chemical properties and biological interactions. The presence of a cyano group at the 5-position of the thiazole ring and a carboxamide moiety at the 5-position of the thiadiazole ring introduces both electrophilic and nucleophilic centers, making it a versatile scaffold for further functionalization and derivatization.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential applications in medicine. The thiadiazole core is particularly interesting due to its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. Specifically, derivatives of thiadiazole have shown promise in the treatment of inflammatory diseases, bacterial infections, and even certain types of cancer.

The synthesis of N-(5-cyano-1,3-thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The cyano group is typically introduced via cyanation reactions, while the thiadiazole ring is formed through cyclization reactions involving appropriate precursors. The carboxamide functionality is often incorporated through amide bond formation techniques.

One of the key challenges in synthesizing this compound lies in achieving high yields and purity while minimizing side reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to enhance reaction efficiency and selectivity. These approaches not only improve the overall yield but also reduce the environmental impact of the synthetic process.

The biological activity of N-(5-cyano-1,3-thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been extensively studied in various preclinical models. Preliminary research suggests that this compound exhibits potent inhibitory effects against certain enzymes implicated in inflammatory responses. The cyano group and the thiadiazole ring are believed to interact with specific amino acid residues in the target enzymes, thereby modulating their activity.

In addition to its anti-inflammatory potential, N-(5-cyano-1,3-thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has shown promising results in combating bacterial infections. The structural features of this compound allow it to disrupt bacterial cell wall synthesis and inhibit key metabolic pathways essential for bacterial survival. These findings make it a valuable candidate for further development as an antibiotic or an antimicrobial agent.

The pharmacokinetic properties of N-(5-cyano-1,3-thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide are also under investigation. Studies have indicated that this compound exhibits reasonable solubility in both water and organic solvents, which is crucial for formulating effective pharmaceutical dosage forms. Furthermore, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses.

The future direction of research on N-(5-cyano-1,3-thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide includes exploring its potential in combination therapies with other drugs to enhance efficacy and reduce resistance development. Additionally, computational modeling and molecular dynamics simulations are being utilized to gain deeper insights into its interaction with biological targets at the molecular level.

In conclusion, N-(5-cyano-1,3-thiazol-2-yi)-4-methyl-1,
            

)carboxamide (CAS No.

)1251683000

) represents a significant advancement

)in pharmaceutical chemistry with

)promising applications in medicine.

)The compound's unique structure

)and demonstrated biological activity make

)it a valuable asset for further

)development as a therapeutic agent.

)With ongoing research aimed at

)optimizing its synthesis and

)elucidating its mechanism of action,


)this compound holds great
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